N-(2-(4-(furan-2-yl)-1-methyl-1H-imidazol-2-yl)ethyl)-1-methyl-2-oxo-1,2-dihydropyridine-3-carboxamide

• IUPAC Name: N-[2-[4-(furan-2-yl)-1-methylimidazol-2-yl]ethyl]-1-methyl-2-oxopyridine-3-carboxamide
• InChI: InChI=1S/C17H18N4O3/c1-20-9-3-5-12(17(20)23)16(22)18-8-7-15-19-13(11-21(15)2)14-6-4-10-24-14/h3-6,9-11H,7-8H2,1-2H3,(H,18,22)
• InChI Key: MSKHAXYMXJMQHU-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CC=C(C1=O)C(=O)NCCC2=NC(=CN2C)C3=CC=CO3
• Molecular Formula: C17H18N4O3
• Molecular Weight: 326.35 g/mol

Description

Chemical Reactions Analysis

The compound’s chemical reactivity would likely be influenced by the presence of the furan, imidazole, and pyridine rings. Furan derivatives are known to be involved in a variety of chemical reactions, including photochemical reactions.

Scientific Research Applications

Antiprotozoal Activity

Compounds with similar structural features have been studied for their antiprotozoal properties. For instance, novel dicationic imidazo[1,2-a]pyridines and 5,6,7,8-tetrahydro-imidazo[1,2-a]pyridines demonstrated significant in vitro and in vivo activity against Trypanosoma brucei rhodesiense and Plasmodium falciparum, showing potential as antiprotozoal agents (Ismail et al., 2004).

Novel Synthetic Routes and Biological Activity

The investigation into the imidazo[1,2-a]pyridine system has led to the synthesis of novel compounds with potential biological activity. Ethyl 3-nitroimidazo[1,2-a]pyridine-2-carboxylate, for example, was used to generate substituted nitro carboxamidoimidazopyridines, leading to new synthetic pathways for creating compounds with potential biological activity (Zamora et al., 2004).

Chemical Properties and Synthesis of Novel Compounds

Research on compounds containing furan and imidazolyl groups has explored their reactivity and synthetic utility. For example, the synthesis and reactivity of 2-(furan-2-yl)benzo[e][1,3]benzothiazole have been studied, providing insights into electrophilic substitution reactions and the synthesis of novel compounds (Aleksandrov et al., 2017).

Future Directions

The future directions for research on this compound could include further investigation into its synthesis, structure, and properties. Additionally, its potential applications in various fields could be explored.